Cas no 1339106-85-2 (3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine)

• Product Name: 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• CAS No: 1339106-85-2
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5207824
• PubChem ID: 64470108
• Update Time: 2025-05-19

3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
• Cyclohexanamine, N-(1,2-dimethylpropyl)-3,3-dimethyl-

• Inchi： 1S/C13H27N/c1-10(2)11(3)14-12-7-6-8-13(4,5)9-12/h10-12,14H,6-9H2,1-5H3
• InChI Key： OEAJVVXBFBGCTF-UHFFFAOYSA-N
• SMILES： N(C(C)C(C)C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 197.214
• Monoisotopic Mass: 197.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Additional information on 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine

Recent Advances in the Study of 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS: 1339106-85-2)

The compound 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS: 1339106-85-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is crucial for scaling up production and facilitating further pharmacological testing. The study also highlighted the compound's stability under various physiological conditions, which is a critical factor for its potential use in drug development.

Pharmacological evaluations of 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine have revealed its activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may interact with serotonin and dopamine receptors, indicating potential applications in the treatment of neurological and psychiatric disorders. For instance, a recent preclinical study demonstrated its efficacy in reducing anxiety-like behaviors in animal models, with minimal side effects compared to existing treatments.

In addition to its neurological effects, research has also explored the compound's potential in oncology. A 2024 study published in Cancer Research reported that 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, although further mechanistic studies are needed to confirm these findings.

Despite these promising results, challenges remain in the development of 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 3,3-dimethyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS: 1339106-85-2) represents a promising candidate for further drug development, with potential applications in neurology, psychiatry, and oncology. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in clinical settings. The compound's unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future investigations in the chemical biology and pharmaceutical fields.